N-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-2-nitrobenzenesulfonamide
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Description
N-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-2-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C16H18FN3O4S and its molecular weight is 367.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques and Computational Studies : A study on the synthesis, characterization, and computational analysis of a newly synthesized sulfonamide molecule provides insights into its structural properties, intermolecular interactions, and electronic properties. The research highlights the molecule's crystallization in the monoclinic crystal system and investigates its interactions with proteins, offering a foundation for further applications in materials science and biochemistry (Murthy et al., 2018).
Materials Science
Nonlinear Optical Properties : Research into stilbazolium derivatives, including those with ethyl-substituted cations, has shown improvements in solubility and second harmonic generation (SHG) activity. This is crucial for developing advanced optical materials with potential applications in photonics and telecommunications (Okada et al., 2003).
Polymeric Metallophthalocyanines : The synthesis of new long-chain-substituted polymeric metal-free and metallophthalocyanines demonstrates the use of sulfonamide derivatives in creating materials with enhanced photophysical and thermal properties. These polymers are significant for their potential applications in photovoltaics, catalysis, and electronic devices (Bıyıklıoğlu & Kantekin, 2008).
Medicinal Chemistry
Cyclooxygenase-2 Inhibitors : A study focused on the synthesis of a sulfonamide derivative and its evaluation as a cyclooxygenase-2 inhibitor, including molecular docking and bioassay studies. Although this particular compound showed no inhibition potency for the enzyme, the approach highlights the role of sulfonamide derivatives in designing new therapeutic agents (Al-Hourani et al., 2016).
Environmental Science
Sensing and Detection : The development of a reaction-based fluorescent probe for the selective discrimination of thiophenols over aliphatic thiols demonstrates the environmental applications of sulfonamide derivatives. This research is pivotal for monitoring toxic substances in water, contributing to environmental safety and public health (Wang et al., 2012).
Properties
IUPAC Name |
N-[2-(dimethylamino)-2-(4-fluorophenyl)ethyl]-2-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FN3O4S/c1-19(2)15(12-7-9-13(17)10-8-12)11-18-25(23,24)16-6-4-3-5-14(16)20(21)22/h3-10,15,18H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEAIJGNKFVYBPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNS(=O)(=O)C1=CC=CC=C1[N+](=O)[O-])C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.